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Abstract
Fumaryl chloride ((E)-but-2-enedioyl dichloride) is a highly reactive diacyl chloride that serves

as a versatile building block in organic synthesis. Its bifunctional nature allows for the facile

introduction of the fumaryl moiety, making it a valuable reagent in the synthesis of

pharmaceuticals, polymers, and other fine chemicals. This technical guide provides an in-depth

overview of the discovery and history of fumaryl chloride, its physicochemical properties,

established methods for its synthesis with detailed experimental protocols, and its key

applications.

History and Discovery
The precise date and discoverer of fumaryl chloride are not definitively documented in readily

available historical records. However, its synthesis and characterization are rooted in the

broader development of acid chloride chemistry in the 19th and early 20th centuries. The

synthesis of acyl chlorides from their corresponding carboxylic acids became a fundamental

transformation in organic chemistry, with reagents like phosphorus pentachloride and thionyl

chloride being key developments.

Early attempts to synthesize acyl chlorides of unsaturated dicarboxylic acids, such as fumaric

acid, were often met with challenges, including low yields and the formation of side products

like anhydrides. A notable advancement in the preparation of fumaryl chloride is documented
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in a 1953 patent, which describes a process for its synthesis in higher yields than previously

obtainable. This suggests that while the compound was known and used before this time,

efficient and reliable synthetic routes were still an area of active research. A well-established

and high-yield synthesis was later published in Organic Syntheses in 1940, providing a

standardized procedure for its preparation in the laboratory.[1]

Physicochemical Properties
Fumaryl chloride is a clear to pale yellow, fuming liquid with a pungent odor.[2][3] It is

corrosive to metals and tissues and reacts with water.[4][5] A summary of its key quantitative

properties is presented in Table 1.

Table 1: Physicochemical Properties of Fumaryl Chloride

Property Value Reference(s)

Molecular Formula C₄H₂Cl₂O₂ [3]

Molecular Weight 152.96 g/mol

Melting Point -2 °C [3]

Boiling Point 161-164 °C (lit.) [3]

62-64 °C at 13 mmHg [1][6]

Density 1.415 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.499 (lit.)

Flash Point 73 °C (165 °F) [4]

CAS Number 627-63-4

Synthesis of Fumaryl Chloride
Several methods have been established for the synthesis of fumaryl chloride. The two most

common and reliable methods are detailed below.

Synthesis from Maleic Anhydride and Phthaloyl Chloride
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This method, detailed in Organic Syntheses, provides a high-yield route to fumaryl chloride
through the reaction of maleic anhydride with phthaloyl chloride in the presence of a catalytic

amount of anhydrous zinc chloride.[1][6]

Materials:

Maleic anhydride (98 g, 1 mole)

Commercial phthaloyl chloride (230 g)

Anhydrous zinc chloride (2 g)

Procedure:

A 500-mL three-necked round-bottomed flask is equipped with a thermometer, an efficient

fractionating column, and a distillation setup.

Maleic anhydride, phthaloyl chloride, and anhydrous zinc chloride are added to the flask.

The reaction mixture is heated in an oil bath to an internal temperature of 130–135 °C for 2

hours. Overheating should be avoided to prevent decomposition.

The mixture is then cooled to 90–95 °C.

The crude fumaryl chloride is rapidly distilled under reduced pressure. The fraction boiling

at 60–85 °C / 13–14 mmHg is collected.

The collected fraction is then carefully redistilled, collecting the pure fumaryl chloride
boiling at 62–64 °C / 13 mmHg.

Yield: 125–143 g (82–95%).
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Caption: Synthesis of Fumaryl Chloride from Maleic Anhydride.

Synthesis from Fumaric Acid and Thionyl Chloride
This method involves the direct conversion of fumaric acid to fumaryl chloride using thionyl

chloride, often with a catalyst. A process detailed in a U.S. patent highlights the use of an iron-

based promoter to achieve high yields.[7]

Materials:

Fumaric acid (174 parts by weight)

Distilled thionyl chloride (1120 parts by weight)

Hydrated ferrous chloride (FeCl₂·4H₂O) (0.1 parts by weight) or steel shavings (0.3 parts by

weight) as a promoter

Procedure:

A reaction vessel equipped with a reflux condenser is charged with fumaric acid, thionyl

chloride, and the iron promoter.
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The mixture is heated to reflux and maintained at this temperature for approximately 3-10

hours, or until the solid fumaric acid has completely dissolved.

After cooling, the excess thionyl chloride is distilled off.

The remaining reaction mixture is then fractionally distilled under atmospheric pressure. The

fraction boiling between 153-161 °C is collected as fumaryl chloride.

Yield: Approximately 90-92%.

Fumaric Acid

Reflux
(3-10 h)Thionyl Chloride

Iron Promoter
(e.g., FeCl₂)

Fractional Distillation
(153-161 °C) Fumaryl Chloride

Click to download full resolution via product page

Caption: Synthesis of Fumaryl Chloride from Fumaric Acid.

Applications in Synthesis
Fumaryl chloride is a valuable intermediate in the synthesis of a wide range of compounds,

primarily due to the reactivity of its two acyl chloride groups.

Polymer Chemistry: It is a key monomer in the production of polyesters and polyamides. For

instance, it can be used to synthesize high molecular weight poly(propylene fumarate), a

biodegradable and crosslinkable polymer with applications in tissue engineering.
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Pharmaceuticals and Agrochemicals: The fumaryl backbone can be incorporated into various

biologically active molecules. It serves as a precursor for the synthesis of certain

pharmaceuticals, dyestuffs, and insecticides.[4][8]

Organic Synthesis: Fumaryl chloride is used to introduce the fumarate linker into organic

molecules, which can be useful for creating rigid structures or for further functionalization.

Safety and Handling
Fumaryl chloride is a corrosive and lachrymatory substance.[7] It should be handled with

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, in

a well-ventilated fume hood. It reacts with water and moisture, releasing corrosive hydrogen

chloride gas.[4] Therefore, it should be stored in a cool, dry place in a tightly sealed container.

Disclaimer: This document is intended for informational purposes only and does not constitute

a license to operate or a recommendation to practice any particular process. All procedures

should be carried out by trained professionals in a suitably equipped laboratory, with a thorough

risk assessment conducted prior to commencement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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